Ethyl 4-oxo-4-((4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)amino)butanoate

• IUPAC Name: ethyl 4-oxo-4-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]butanoate
• InChI: InChI=1S/C20H20N4O3S/c1-2-27-19(26)10-9-18(25)22-15-7-5-14(6-8-15)17-13-28-20(24-17)23-16-4-3-11-21-12-16/h3-8,11-13H,2,9-10H2,1H3,(H,22,25)(H,23,24)
• InChI Key: XPTHZCOISPJGBY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NC1=CC=C(C=C1)C2=CSC(=N2)NC3=CN=CC=C3
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

Ethyl 4-oxo-4-((4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)amino)butanoate, also known as ETTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETTB is a synthetic compound that belongs to the family of thiazole-based molecules, which are known for their diverse biological activities.

Scientific Research Applications

Chemical Structure and Synthesis

Researchers have explored the structural properties and synthesis pathways of compounds similar to Ethyl 4-oxo-4-((4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)amino)butanoate. For example, the study on Dabigatran etexilate tetrahydrate highlights the complex intramolecular interactions and crystalline structure of a related compound, providing insight into its chemical behavior and potential applications in synthesis and material science (Hong-qiang Liu et al., 2012).

Antimicrobial Activity

The synthesis of thiazoles and their derivatives, including those structurally related to this compound, has been studied for their antimicrobial properties. For instance, compounds synthesized from 2-ethoxy carbonyl methylene thiazol-4-one have shown significant antimicrobial activities against bacterial and fungal isolates, suggesting potential applications in developing new antimicrobial agents (Wagnat W. Wardkhan et al., 2008).

Enzyme Activity Modulation

The compound has been investigated for its ability to modulate enzyme activity. Research on derivatives has revealed potent effects on increasing the reactivity of certain enzymes, indicating its potential utility in biochemical studies and therapeutic applications (Mohamed Abd et al., 2008).

Development of Novel Heterocyclic Compounds

Several studies have focused on the development of novel heterocyclic compounds using this compound as a precursor or related structures. These compounds exhibit a range of biological activities and offer new pathways for the synthesis of heterocycles with potential applications in medicinal chemistry and drug development (V. U. Jeankumar et al., 2013).

Mechanism of Action

Target of Action

Compounds containing a thiazole ring, like “Ethyl 4-oxo-4-((4-(2-(pyridin-3-ylamino)thiazol-4-yl)phenyl)amino)butanoate”, have been found to interact with a variety of biological targets. These include various enzymes and receptors involved in cellular signaling and metabolism .

Mode of Action

Thiazole derivatives can interact with their targets in a variety of ways, often acting as inhibitors or activators. The specific mode of action would depend on the exact structure of the compound and the nature of its target .

Biochemical Pathways

Thiazole derivatives can affect a variety of biochemical pathways. For example, some thiazole compounds have been found to have antioxidant, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of thiazole derivatives can vary widely depending on their exact structure. Some thiazole compounds are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Result of Action

The molecular and cellular effects of thiazole derivatives can be diverse, reflecting their wide range of potential targets and modes of action. Some thiazole compounds have been found to have cytotoxic activity on human tumor cell lines .

Action Environment

The action, efficacy, and stability of thiazole derivatives can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other compounds .